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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871

A Comparative Analysis of Strontium Nitride and Magnesium Nitride

This guide provides a detailed comparison of strontium nitride (SrsN2) and magnesium nitride
(MgsNz2), two important alkaline earth metal nitrides. The following sections objectively evaluate
their physical and chemical properties, synthesis protocols, reactivity, and applications,
supported by experimental data for researchers, scientists, and professionals in drug
development.

Physical and Chemical Properties

Strontium nitride and magnesium nitride, while both being ionic nitrides from Group 2 of the
periodic table, exhibit distinct physical and chemical characteristics. These differences are
primarily attributable to the differing atomic properties of strontium and magnesium, such as
ionic radius and electronegativity. Strontium nitride typically appears as a dark-colored
crystalline solid, ranging from golden-yellow to black, whereas magnesium nitride is a greenish-
yellow powder.[1][2][3] A summary of their key properties is presented below.
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Property Strontium Nitride (SraNz2) Magnesium Nitride (MgsNz)
Chemical Formula SraN2[1][4] MgsN2[3][5]
Molar Mass 290.87 g/mol [1][2] 100.95 g/mol [3][5]

Golden-yellow to dark

Appearance brown/black crystalline solid[1]  Greenish-yellow powder[3][6]
[2]
Density 3.87 g/cm?3[1] 2.712 g/cm3[3][6]
] ] ~1500 °C (with decomposition)
Melting Point ~1200 °C[1][4]

[317]

Cubic, Anti-bixbyite (a-phase)

Crystal Structure Anti-bixbyite[1]
[8]1°]

Solubility in Water Reacts[1][4] Reacts[3][10]

Synthesis and Experimental Protocols

The synthesis of both nitrides typically involves the direct reaction of the respective metal with
nitrogen gas at elevated temperatures. However, the specific conditions and alternative routes
differ.

Strontium Nitride (SrsN2)

The most common method for synthesizing strontium nitride is the direct nitridation of
strontium metal.[1] When strontium is burned in air, a mixture of strontium oxide (SrO) and
strontium nitride (SraN2) is formed.[4][11]

Experimental Protocol: Direct Nitridation of Strontium
e Preparation: Freshly cut strontium metal is placed in an alumina boat.
e Reaction Setup: The boat is placed inside a quartz tube furnace.

 Nitriding: A continuous flow of purified, dry nitrogen gas is passed through the tube.
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e Heating: The furnace temperature is raised to and maintained at 450-600 °C for several
hours (e.g., 12 hours) to ensure complete reaction.[1]

e Cooling: The furnace is cooled to room temperature under the nitrogen atmosphere to
prevent oxidation.

e Product: The resulting product is strontium nitride, SrsN2. The balanced chemical equation
is: 3Sr + N2 - SraNz[1]

Synthesis of Strontium Nitride

[ ] [Nitrogen Gas (Nz)]

Direct Reaction

. )

Click to download full resolution via product page

Synthesis pathway for Strontium Nitride.

Magnesium Nitride (MgsN2)

Magnesium nitride is also commonly prepared by heating magnesium metal in a nitrogen
atmosphere.[3] An alternative synthesis involves using ammonia as the nitrogen source.[12]
Burning magnesium in air yields magnesium oxide as the primary product, but some
magnesium nitride is also formed due to the reaction with atmospheric nitrogen.[3]

Experimental Protocol: Direct Nitridation of Magnesium

o Preparation: Magnesium turnings or powder are placed in a crucible.
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e Reaction Setup: The crucible is placed in a tube furnace.

 Nitriding: A stream of dry, pure nitrogen gas is passed over the heated magnesium.[3]

e Heating: The furnace is heated to 800-850 °C for approximately 90 minutes to 4 hours.[3]

e Cooling: The system is cooled down to room temperature under the inert nitrogen flow.

e Product: The greenish-yellow powder of magnesium nitride, MgsNz, is obtained. The

balanced chemical equation is: 3Mg + N2 — MgsNz[3]

Synthesis of Magnesium Nitride

.

] [Nitrogen Gas (Nz)]

800-850 °C

Direct Reaction

)
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Synthesis pathway for Magnesium Nitride.

Reactivity and Stability

Both nitrides are highly reactive towards water and are sensitive to moisture.

Reaction with Water (Hydrolysis)

A key characteristic of both strontium and magnesium nitride is their vigorous reaction with

water to produce their respective metal hydroxides and ammonia gas.[1][3] This reaction is a

classic example of the hydrolysis of an ionic nitride.
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o Strontium Nitride: Reacts rapidly with water, even atmospheric moisture, to form strontium
hydroxide and ammonia.[1][13] SraNz(s) + 6H20(l) — 3Sr(OH)z(aq) + 2NHs(g)[1][14]

e Magnesium Nitride: Similarly reacts with water to yield magnesium hydroxide and ammonia.
[3][15] The reaction is often used as a simple chemical test for the presence of the nitride
ion. MgsN2(s) + 6H20(l) — 3Mg(OH)z(s) + 2NHsz(g)[15][16]

Hydrolysis Reaction

( Metal Nitride (MsN2) + Water (H20) )

Reaction

Click to download full resolution via product page

General hydrolysis pathway for alkaline earth nitrides.

Thermal Stability

o Strontium Nitride: Is thermally stable up to high temperatures, melting at approximately
1200 °C and decomposing above 1300 °C in an inert atmosphere to yield strontium metal
and nitrogen gas.[1]

o Magnesium Nitride: Decomposes upon heating to around 1500 °C, breaking down into
magnesium and nitrogen gas.[3][17] Some sources indicate that decomposition can begin at
temperatures as low as 700 °C.[17]

Crystal Structure

Both strontium nitride and magnesium nitride crystallize in the anti-bixbyite (Mn20s) structure.
[1][9] In this cubic crystal system, the metal cations occupy tetrahedral coordination sites, while
the nitride anions have two different coordination environments.
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» Strontium Nitride: Adopts the anti-bixbyite structure where Sr2+* cations are coordinated with
N3~ anions in a predominantly ionic lattice.[1]

e Magnesium Nitride: The stable a-phase crystallizes in the cubic anti-bixbyite structure with
the space group la-3.[8][9] The Mg?* ions are tetrahedrally coordinated to four N3~ anions.[9]

Anti-Bixbyite Crystal Structure (M3N2)

(Cubic System Metal Cations (M2*) Nitride Anions (N3-) )

etrahedralTwo Environments
(Mz’f Coordination N3- Coordination)

Click to download full resolution via product page

Conceptual diagram of the anti-bixbyite structure.

Applications

The applications of these nitrides are specialized and leverage their chemical reactivity and
physical properties.

« Strontium Nitride: It is primarily used as a precursor material in various synthetic
applications, including the preparation of other strontium-containing compounds, phosphors,
and light-emitting materials.[1][18] It has also been investigated for its potential in
synthesizing ternary nitride oxides and materials for drug delivery.[19][20]

o Magnesium Nitride: It serves as a catalyst in the synthesis of hard materials like cubic boron
nitride (c-BN) and synthetic diamonds.[6][21] It is also used in the production of special
ceramics, high-strength steel, and as a precursor for other nitride compounds.[5][6]

Summary of Key Differences
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While sharing the same stoichiometry and general reactivity profile, strontium nitride and
magnesium nitride differ significantly in their physical properties and specific applications. The
higher melting point of magnesium nitride suggests greater thermal stability compared to
strontium nitride. Their densities and molar masses are substantially different, reflecting the
atomic properties of strontium and magnesium. These distinctions make them suitable for
different specialized applications in materials science and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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magnesium-nitride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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